Cas no 852815-03-3 (1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-)
852815-03-3 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
CAS No:852815-03-3
MF:C14H16N2O2
MW:244.289043426514
CID:1840385
PubChem ID:24271096
Update Time:2025-04-21
1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-
- 5-(4-isopropylphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
- SCHEMBL4746928
- AKOS000351133
- 852815-03-3
- DA-38600
-
- Inchi: 1S/C14H16N2O2/c1-9(2)10-4-6-11(7-5-10)13-8-12(14(17)18)15-16(13)3/h4-9H,1-3H3,(H,17,18)
- InChI Key: USXLRZUALGBJAK-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C2C=CC(=CC=2)C(C)C)N(C)N=1)=O
Computed Properties
- Exact Mass: 244.121177757g/mol
- Monoisotopic Mass: 244.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.1Ų
1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
852815-03-3 (1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(1-methylethyl)phenyl]-) Related Products
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